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Compound of Interest

Compound Name: H-Glu(amc)-OH

Cat. No.: B555366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
H-Glu(AMC)-OH, also known as L-Glutamic acid γ-(7-amido-4-methylcoumarin), is a

fluorogenic substrate widely utilized for the detection and quantification of aminopeptidase A

and γ-glutamyltransferase activity. The integrity and stability of this reagent are paramount for

generating accurate and reproducible experimental results. This technical guide provides an in-

depth overview of the recommended storage conditions, known stability profiles, and potential

degradation pathways of H-Glu(AMC)-OH. Furthermore, it outlines detailed experimental

protocols for conducting forced degradation studies and developing a stability-indicating HPLC

method to assess the purity and degradation of this compound.
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Property Value

Chemical Formula C₁₅H₁₆N₂O₅[1][2]

Molecular Weight 304.30 g/mol [1][2][3]

Appearance White to light yellow powder

Solubility Soluble in DMSO

Fluorescence

Upon cleavage of the gamma-glutamyl group,

the released 7-amino-4-methylcoumarin (AMC)

exhibits fluorescence with an excitation

maximum around 345 nm and an emission

maximum around 445 nm.

Storage and Handling
Proper storage and handling are critical to maintain the stability of H-Glu(AMC)-OH. The

recommendations from various suppliers are summarized below.

Lyophilized Powder
The lyophilized powder form of H-Glu(AMC)-OH is relatively stable when stored under

appropriate conditions.

Storage Condition Duration of Stability

-20°C, desiccated, protected from light 2 to 3 years

+4°C, desiccated, protected from light Up to 2 years

It is crucial to protect the solid compound from moisture and light to prevent degradation.

Solutions
Once dissolved, the stability of H-Glu(AMC)-OH is reduced. Stock solutions should be

prepared in a suitable solvent, such as DMSO, and stored frozen. To avoid repeated freeze-
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thaw cycles, it is recommended to aliquot the stock solution into smaller volumes for single-use

applications.

Storage Condition Duration of Stability

-80°C in a suitable solvent Up to 6 months

-20°C in a suitable solvent Up to 1 month

Stability Profile and Degradation Pathways
While specific quantitative stability data from forced degradation studies on H-Glu(AMC)-OH
are not extensively available in peer-reviewed literature, the chemical structure suggests a

primary degradation pathway.

Chemical Stability
The most probable route of non-enzymatic degradation is the hydrolysis of the amide bond

linking the γ-carboxyl group of the glutamic acid residue to the amino group of 7-amino-4-

methylcoumarin (AMC). This hydrolysis would be accelerated by acidic or basic conditions and

elevated temperatures. The resulting degradation products would be L-Glutamic acid and 7-

amino-4-methylcoumarin.

The AMC fluorophore itself is reported to be stable for at least two years as a solid when

protected from light and moisture.

Photostability
Coumarin-based fluorophores can be susceptible to photobleaching upon prolonged exposure

to high-intensity light. Therefore, it is recommended to handle H-Glu(AMC)-OH and its

solutions in a light-protected environment.

Enzymatic Degradation
H-Glu(AMC)-OH is designed to be a substrate for specific enzymes. Aminopeptidase A and γ-

glutamyltransferase catalyze the cleavage of the γ-glutamyl amide bond, releasing the highly

fluorescent AMC molecule. This enzymatic hydrolysis is the basis of its use in activity assays.
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Visualization of Pathways and Workflows
Proposed Chemical Degradation Pathway

Proposed Hydrolytic Degradation of H-Glu(AMC)-OH
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Forced Degradation Experimental Workflow

Prepare Stock Solution
of H-Glu(AMC)-OH

Aliquot into Stress Conditions:
- Acidic (HCl)

- Basic (NaOH)
- Oxidative (H₂O₂)

- Thermal
- Photolytic (UV/Vis light)

Incubate for Defined Time Points

Neutralize/Quench Reactions

Analyze Samples by
Stability-Indicating HPLC

Quantify Degradation
and Identify Degradants

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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